Cas no 51112-59-5 (4-methyl-2-phenylpentanamide)

• Product Name: 4-methyl-2-phenylpentanamide
• CAS No: 51112-59-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 934750
• PubChem ID: 316209
• Update Time: 2025-04-19

4-methyl-2-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-phenylpentanamide
• NSC-243719
• NSC243719
• ZJYMFBYAAIURJJ-UHFFFAOYSA-N
• DTXSID90311511
• 51112-59-5
• SCHEMBL3036448
• 2-Phenyl-4-methylpentanoic acid amide

• Inchi： 1S/C12H17NO/c1-9(2)8-11(12(13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H2,13,14)
• InChI Key： ZJYMFBYAAIURJJ-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC(C)C)N

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.52
• PSA: 43.09